MAPK8

Gene: MAPK8Enzyme

Target Description

MAPK8, also known as JNK1 (c-Jun N-terminal kinase 1), is a serine/threonine protein kinase that plays a crucial role in cellular responses to various extracellular stimuli, including environmental stress, inflammatory cytokines, and growth factors. It is involved in regulating cell proliferation, differentiation, survival, and apoptosis, making it a significant target in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. MAPK8 phosphorylates transcription factors like c-Jun, activating gene expression.

Related Compounds

List of compounds acting on this target

Isodorsmanin A

CAS: 118266-99-2

10-姜酚

10-Gingerol

CAS: 23513-15-7

5-O-甲基维斯阿米醇苷

5-O-methylvisammioside

CAS: 84272-85-5

升麻亭

Actein

CAS: 18642-44-9

雪上一枝蒿甲素

Bullatine A

CAS: 1354-84-3

西红花酸

Crocetin

CAS: 27876-94-4

丹宁卡

Damnacanthal

CAS: 477-84-9

石斛碱

Dendrobine

CAS: 2115-91-5

野马追内酯B

Eupalinolide B

CAS: 877822-41-8

人参皂苷F11

Ginsenoside F11

CAS: 115038-42-1

没药甾酮

Guggulsterone E&Z

CAS: 95975-55-6

常春藤皂苷C

Hederacoside C

CAS: 14216-03-6

淫羊藿素

Icaritin

CAS: 118525-40-9

龙血素B

Loureirin B

CAS: 119425-90-0

木兰花碱盐酸盐

Magnoflorine chloride

CAS: 6681-18-1

碘化木兰花碱

Magnoflorine Iodide

CAS: 4277-43-4

甲基原薯蓣皂苷

Methyl protodioscin

CAS: 54522-52-0

重楼皂苷II

Chonglou saponin II

CAS: 50773-42-7

樱草素

Primin

CAS: 15121-94-5

原花青素A2

Procyanidin A2

CAS: 41743-41-3

栎瘿酸

Roburic Acid

CAS: 6812-81-3

毛冬青酸

Rotundic acid

CAS: 20137-37-5

箭藿苷B

Sagittatosdie B

CAS: 118525-36-3

水杨酸

Salicylic acid

CAS: 69-72-7

鱼腥草素钠

Sodium Houttuyfonate

CAS: 83766-73-8

北美芹素

Pteryxin

CAS: 13161-75-6

异紫堇定碱

Isocorydine

CAS: 475-67-2

维采宁II

Vicenin II

CAS: 23666-13-9

异补骨脂素

Angelicin

CAS: 523-50-2

黄芪甲苷

Astragaloside IV

CAS: 84687-43-4

鹰嘴豆芽素A

Biochanin A

CAS: 491-80-5

白杨素

Chrysin

CAS: 480-40-0

山茱萸新苷

Cornuside

CAS: 131189-57-6

木香烃内酯

Costunolide

CAS: 553-21-9

刺囊酸

Echinocystic acid

CAS: 510-30-5

刺五加苷E

Eleutheroside E

CAS: 39432-56-9

表儿茶素

Epicatechin

CAS: 490-46-0

人参皂苷Rg2

Ginsenoside Rg2

CAS: 52286-74-5

土木香内酯

Helenine

CAS: 546-43-0

紫草氰苷

Lithospermoside

CAS: 63492-69-3

灰毡毛忍冬皂苷甲

Macranthoidin A

CAS: 140360-29-8

桑皮苷A

Mulberroside A

CAS: 102841-42-9

野漆树苷

Rhoifolin

CAS: 17306-46-6

血根碱

Sanguinarine

CAS: 2447-54-3

芝麻林素

Sesamolin

CAS: 526-07-8

女贞子苷

(8Z)-Nuzhenide

CAS: 449733-84-0

猪苓酸C

Polyporenic acid C

CAS: 465-18-9

粗壮女贞苷N

Ligurobustoside N

CAS: 583058-07-5

肉苁蓉苷B

Cistanoside B

CAS: 93236-41-0

木兰花碱

Magnoflorine

CAS: 2141-09-5

3,5,6,7,8,3',4'-七甲氧基黄酮

3,5,6,7,8,3',4'-Heptamethoxyflavone

CAS: 1178-24-1

原花青素A1

Procyanidin A1

CAS: 103883-03-0

泽泻醇F

Alisol F

CAS: 155521-45-2

升麻素-4'-葡萄糖苷

Cimifugin 4'-glucoside

CAS: 1632110-81-6

法筚枝苷

Fabiatrin

CAS: 18309-73-4

Dehydroglyasperin C

CAS: 199331-35-6

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione

CAS: 226904-40-1

2''-O-Coumaroyljuglanin

CAS: 67214-05-5

黄夹次苷甲

Peruvoside

CAS: 1182-87-2

山柰酚-3-O-(2""-O-β-D-葡萄糖基)-β-D-芸香糖苷

Kaempferol-3-O-(2''-O-β-D-glucopyl)-β-D-rutinoside

CAS: 55696-58-7

23-羟基委陵菜酸

23-Hydroxytormentic acid

CAS: 70868-78-9

3'-O-甲基山药素III

3'-O-Methylbatatasin III

CAS: 101330-69-2

黄色当归醇

Xanthoangelol

CAS: 62949-76-2

4β,12-二羟基愈创木烯-6,10-二烯

4β,12-Dihydroxyguaian-6,10-diene

CAS: 461644-90-6

米团花苷A

Leucosceptoside A

CAS: 83529-62-8

6-羟基山柰酚-3-O-β-D-葡萄糖苷

6-Hydroxykaempferol 3-O-β-D-glucoside

CAS: 145134-61-8

16α-hydroxy-3-oxo-lanosta-7,9(11),24-trien-21-oic acid

CAS: 862109-64-6

麦冬龙脑苷

Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside

CAS: 88700-35-0

羟基当药苦酯苷

Amaroswerin

CAS: 21233-18-1

7-羟基色原酮

7-Hydroxychromone

CAS: 59887-89-7

通关藤皂苷E

Tenacissoside E

CAS: 107347-56-8

三甲基圣草酚

Eriodictyol 7,3',4'-trimethyl ether

CAS: 70987-96-1

3,5,7-三甲氧基黄酮

3,5,7-Trimethoxyflavone

CAS: 26964-29-4

5-羟基-2',3,4',7-四甲氧基黄酮

5-Hydroxy-2',3,4',7-tetramethoxyflavone

CAS: 19056-75-8

异戊酰紫草素

Isovalerylshikonin

CAS: 76549-35-4

草质素-3-槐二糖-8-葡萄糖苷

Herbacetin 3-sophoroside-8-glucoside

CAS: 77298-68-1

水飞蓟宾B

Silybin B

CAS: 142797-34-0

桐甾醇

Clerosterol

CAS: 2364-23-0

Orchioside B

CAS: 851780-22-8

Kielcorin

CAS: 64280-48-4

决明子苷

Cassiaside

CAS: 13709-03-0

5-O-(3,4-二甲氧基肉桂酰基)莽草酸

5-O-(3,4-dimethoxycinnamoyl)shikimic acid

CAS: 1338228-77-5

芍药酮苷

Paeonidanin

CAS: 209969-75-5

红杉双黄酮

Sequoiaflavone

CAS: 21763-71-3

6-羟基酸模素 8-O-葡萄糖苷

6-Hydroxymusizin 8-glucoside

CAS: 23566-96-3

猴头菇素D

Hericene D

CAS: 1343477-87-1

猴头菇素C

Hericene C

CAS: 157207-56-2

防风草内酯

Ovatodiolide

CAS: 3484-37-5

防风酸

Anisomelic acid

CAS: 59632-76-7

1,2-二芥子酰龙胆二糖苷

1,2-Disinapoylgentiobiose

CAS: 195006-75-8

4,5-二甲氧基苯-1,3-二醇

4,5-Dimethoxy-1,3-benzenediol

CAS: 13077-75-3

蒿甲醚杂质II

2-(4-Methyl-2-oxo-3-(3-oxobutyl)cyclohexyl)propanal

CAS: 2989438-72-2

金鱼草素-6-O-新橙皮苷

Aureusidin-6-O-neohesperidin

CAS: 34770-39-3

3-甲氧基-2,4,6-三(甲氧基甲氧基)苯乙酮

3-Methoxy-2,4,6-tris(methoxymethoxy)acetophenone

CAS: 53000-16-1

(2"S)-6"-甲基-2",3"-二氢迪丽卡黄酮

(2"S)-6"-Methyl-2",3"-Dihydrodelicaflavone

CAS: 3035699-20-5

鼠李柠檬素-3-O-[5'''-O-阿魏酰-β-D-芹糖-(1'''→2''')]-β-D-葡萄糖苷

3-O-[5'''-O-feruloyl-β-D-apiofuranosyl(1'''->2''')-β-D-glucopyranosyl] rhamnocitrin

CAS: 148210-00-8

鼬瓣花亭

Ladanetin

CAS: 23130-22-5

Stenophyllol B

CAS: 208834-81-5

2,4-Dihydroxy-6-methoxyacetophenone

CAS: 3602-54-8

短叶松素

Pinobanksin

CAS: 548-82-3

Cabraleadiol 3-acetate

CAS: 35833-62-6

异乌药内酯

Isolinderalactone

CAS: 957-66-4

异樱花苷

Isosakuranin

CAS: 491-69-0

7,4'-二氢高异黄酮

7,4'-Dihydrohomoisoflavone

CAS: 1178893-64-5

飞龙掌血内酯酮

Toddanone

CAS: 77636-08-9

美黄芩黄酮II

Skullcapflavone II

CAS: 55084-08-7

灵芝烯酸A

Ganoderenic acid A

CAS: 100665-40-5

6-去氢姜二酮

6-Dehydrogingerdione

CAS: 76060-35-0

异藤黄酸

Isogambogic acid

CAS: 149655-52-7

二氢葫芦素B

Dihydrocucurbitacin B

CAS: 13201-14-4

重楼皂苷H

Polyphyllin H

CAS: 81917-50-2

地黄苦苷

Rehmapicroside

CAS: 104056-82-8

络石苷元

Trachelogenin

CAS: 34209-69-3

异牡荆素-2''-O-葡萄糖苷

Isovitexin 2''-O-β-glucoside

CAS: 60767-80-8

12-O-Acetylrosmarinine

CAS: 137760-53-3

3,5-Dibromo-4-[3-(dimethylamino)propoxy]cinnamic acid

CAS: 134276-56-5

Echinatine

CAS: 480-83-1

8-Acetoxypinoresinol

CAS: 81426-14-4

Fulvine

CAS: 6029-87-4

苦参新醇A

Kushenol A

CAS: 99217-63-7

Cis-紫茎女贞苷B

cis-Ligupurpuroside B

CAS: 350588-96-4

咖啡酸乙酯

Ethyl caffeate

CAS: 102-37-4

氧化前胡素

Oxypeucedanin

CAS: 737-52-0

阿糖胞嘧啶

Arabinocytosine

CAS: 147-94-4

胡黄连苷IV

Picroside IV

CAS: 211567-04-3

芹菜素-6-C-α-L-吡喃阿拉伯糖-8-C-β-D-吡喃木糖苷

Apigenin 6-C-α-L-arabinopyranosyl-8-C-β-D-xylopyranoside

CAS: 677021-30-6

丝瓜苷B

Lucyoside B

CAS: 91174-19-5

新地奥司明

Neodiosmin

CAS: 38665-01-9

伪绵马素

Pseudoaspidin

CAS: 478-28-4

黄花远志素A

Arillanin A

CAS: 154287-47-5

当归醇 A

Angelol A

CAS: 19625-17-3

没药当归烯酮

Bisabolangelone

CAS: 30557-81-4

当归醇 B

Angelol B

CAS: 83156-04-1

18β,20α-甘草酸

(18β,20α)-Glycyrrhizic acid

CAS: 118441-85-3

细辛酮A

Asatone A

CAS: 38451-63-7

γ-亚麻酸

γ-Linolenic acid

CAS: 506-26-3

香叶木素 7-O-β-D-葡萄糖醛酸苷

Diosmetin 7-O-β-D-glucuronide

CAS: 35110-20-4

尿石素B

Urolithin B

CAS: 1139-83-9

6-羟基黄酮

6-Hydroxyflavone

CAS: 6665-83-4

鸦胆子素B

Brucein B

CAS: 25514-29-8

山柰酚-3-O-葡萄糖鼠李糖苷

Ternatumoside II

CAS: 1473419-87-2

桑黄酮T

Kuwanon T

CAS: 100187-66-4

山柰酚-3-O-葡萄糖(1-2)鼠李糖苷

Kaempferol 3-O-β-D-glucopyranosyl-(1-2)-α-L-rhamnopyranoside

CAS: 142451-65-8

桑呋喃B

Mulberrofuran B

CAS: 79295-49-1

Denthyrsinin

CAS: 118169-17-8

特里杨苷

Salicortin

CAS: 1887055-63-1

鞘磷脂(蛋黄来源)

Sphingomyelin

CAS: 6254-89-3

白花败酱醇苷

Villosolside

CAS: 99933-30-9

赶黄草苷A

Thonningianin A

CAS: 271579-11-4

咖啡酰丁二胺

Caffeoylputrescine

CAS: 29554-26-5

刺桐碱

Hypaphorine

CAS: 487-58-1

一叶萩碱

Securinine

CAS: 5610-40-2

异补骨脂色烯查耳酮

4-Hydroxylonchocarpin

CAS: 56083-03-5

商陆皂苷H

Esculentoside H

CAS: 66656-92-6

续断苷A

Dipsanoside A

CAS: 889678-62-0

6-乙氧基血根碱

6-Ethoxysanguinarine

CAS: 28342-31-6

5-Acetyltaxachitriene A

CAS: 187988-48-3

1,3,9-Trimethyluric acid

CAS: 7464-93-9

Gomisin L2

CAS: 82425-44-3

Gomisin K1

CAS: 75629-20-8

2-Deacetoxydecinnamoyltaxinine J

CAS: 87193-98-4

香叶草基阿魏酸酯

Geranyl ferulate

CAS: 1206615-69-1

Bakkenolide Db

CAS: 226711-23-5

Taxinine J

CAS: 18457-46-0

9-Deacetyl-9-benzoyl-10-debenzoyl-4β,20-epoxytaxchinin A

CAS: 227011-48-5

靛兰

Indigo

CAS: 482-89-3

7-木糖基-10-去乙酰基紫杉醇B

7-Xylosyl-10-deacetyltaxol B

CAS: 90332-64-2

Peucedanol 7-O-glucoside

CAS: 65853-04-5

毛栲利素

Lasiokaurin

CAS: 28957-08-6

Vibsanin C

CAS: 74690-89-4

O-Geranylconiferyl alcohol

CAS: 129350-09-0

Safrolglycol

CAS: 7154-01-0

橄榄树脂素9-乙酸酯

Olivil monoacetate

CAS: 1016974-78-9

7,4'-二羟基-3'-异戊烯基黄烷

7,4'-Dihydroxy-3'-prenylflavan

CAS: 376361-96-5

6-羟基甲基异茜草素

6-Hydroxyrubiadin

CAS: 87686-86-0

Blumeatin B

CAS: 79995-67-8

Junipediol B

CAS: 144881-19-6

1,7-Bis(4-hydroxyphenyl)hept-1-en-3-one

CAS: 1083200-79-6

Melilotigenin B

CAS: 91269-84-0

Pteroside D

CAS: 35943-38-5

李属素

Padmatin

CAS: 80453-44-7

Ehretioside B

CAS: 156368-84-2

Methyl isodrimeninol

CAS: 442851-27-6

Corchoionol C

CAS: 189351-15-3

3,4,5-Trimethoxycinnamyl alcohol

CAS: 30273-62-2

Deoxyisocalyciphylline B

CAS: 619326-75-9

Secoxyloganin methyl ester

CAS: 74713-15-8

Picrasidine I

CAS: 100234-59-1

Salirepin

CAS: 26652-12-0

乌发醇

Uvaol

CAS: 545-46-0

Diacetonamine

CAS: 625-04-7

Acetamide

CAS: 60-35-5

9-O-Feruloyl-5,5'-dimethoxylariciresinol

CAS: 166322-14-1

去甲丁香色原酮

Noreugenin

CAS: 1013-69-0

Mucrolidin

CAS: 227471-20-7

Quinovic acid 3β-O-(3',4'-O-isopropylidene)-β-D-fucopyranoside

CAS: 182132-59-8

6-Prenylapigenin

CAS: 68097-13-2

1,4,5,6-Tetrahydroxy-7-prenylxanthone

CAS: 1001424-68-5

Glutinone

CAS: 508-09-8

Ethyl (1-hydroxy-4-oxocyclohexa-2,5-dien-1-yl)acetate

CAS: 60263-06-1

2-(4-Hydroxyphenyl)-6-methyl-2,3-dihydro-4H-pyran-4-one

CAS: 1167483-18-2

15-Methoxypatagonic acid

CAS: 115783-35-2

Gardenoin J

CAS: 1345109-46-7

Ducheside A

CAS: 176665-78-4

Coniferaldehyde

CAS: 20649-42-7

松芪

Pinostilbene

CAS: 42438-89-1

蛇菰宁

Balanophonin

CAS: 118916-57-7

Cleroindicin D

CAS: 189264-45-7

Amaronol A

CAS: 226560-96-9

Gentiogenal

CAS: 87042-24-8

3,4-二羟基苯甲酸甲酯

Methyl 3,4-dihydroxybenzoate

CAS: 2150-43-8

4-(1,3-Dihydroxy-2-propoxy)-5-methoxybenzoic acid

CAS: 80677-81-2

川麦冬苷A

Ophiopogonside A

CAS: 2423917-90-0

Silyamandin

CAS: 1009565-36-9

Related Diseases

List of diseases related to this target

动脉粥样硬化

Atherosclerosis

ICD: I70.9

阿尔茨海默病

Alzheimer's Disease

ICD: G30.9

炎症性肠病

Inflammatory Bowel Disease

ICD: K50-K52

糖尿病

Diabetes Mellitus

ICD: E11.9

脑缺血

Cerebral Ischemia

ICD: I67.89

心力衰竭

Heart Failure

ICD: I50.9

帕金森病

Parkinson's Disease

ICD: G20

2型糖尿病

Type 2 Diabetes Mellitus

ICD: E11.9

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

ICD: K76.0

代谢性疾病

Metabolic disease

ICD: E88.9

心血管疾病

Cardiovascular disease

ICD: I51.9

类风湿性关节炎

Rheumatoid arthritis

ICD: M05.9

急性肺损伤

Acute Lung Injury

ICD: J80

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

ICD: K75.81

代谢综合征

Metabolic Syndrome

ICD: E88.81

炎症性疾病

Inflammatory disease

ICD: M99.00

黑色素瘤

Melanoma

ICD: C43.9

类风湿关节炎

Rheumatoid arthritis

ICD: M05.9

乳腺癌

Breast cancer

ICD: C50

肝纤维化

Liver fibrosis

ICD: K74.0

肺癌

Lung cancer

ICD: C34.9

结肠癌

Colon cancer

ICD: C18.9

白血病

Leukemia

ICD: C95.9

神经母细胞瘤

Neuroblastoma

ICD: C47.0

流感

Influenza

ICD: J11.1

宫颈癌

Cervical cancer

ICD: C53.9

卵巢癌

Ovarian cancer

ICD: C56

癌症

Cancer

ICD: C80.1

神经退行性疾病

Neurodegenerative disease

ICD: G31.9

银屑病

Psoriasis

ICD: L40

结直肠癌

Colorectal Cancer

ICD: C18.9

骨肉瘤

Osteosarcoma

ICD: C40.9

骨质疏松症

Osteoporosis

ICD: M81.0

骨关节炎

Osteoarthritis

ICD: M19.90

非小细胞肺癌

Non-small cell lung cancer

ICD: C34.9

抑郁症

Depression

ICD: F32.9

胃溃疡

Gastric ulcer

ICD: K25.9

脓毒症

Sepsis

ICD: A41.9

皮肤光老化

Skin photoaging

ICD: L57.4

胰腺癌

Pancreatic cancer

ICD: C25.9

心肌缺血/再灌注损伤

Myocardial Ischemia/Reperfusion Injury

ICD: I24.8

化学性肝损伤

Chemical Liver Injury

ICD: K71.6

过敏性鼻炎

Allergic Rhinitis

ICD: J30.4

氧化应激相关疾病

Oxidative Stress-Related Diseases

肝细胞癌

Hepatocellular Carcinoma

药物性肝损伤

Drug-induced Liver Injury

肿瘤

Cancer

ICD: C00-D49

多发性硬化症

Multiple Sclerosis

ICD: G35

慢性阻塞性肺疾病

Chronic Obstructive Pulmonary Disease

ICD: J44

急性肝损伤

Acute Liver Injury

ICD: K71.9

糖尿病性神经病变

Diabetic Neuropathy

ICD: E11.4

急性髓系白血病

Acute Myeloid Leukemia

ICD: C92.0

胶质母细胞瘤

Glioblastoma

ICD: C71

膀胱癌

Bladder Cancer

ICD: C67

顺铂诱导的神经毒性

Cisplatin-induced Neurotoxicity

ICD: T45.1

缺血再灌注损伤

Ischemia-Reperfusion Injury

ICD: I74.9

纤维化疾病

Fibrotic Diseases

ICD: J84.1

风湿性关节炎

Rheumatoid Arthritis

ICD: M06

全身炎症反应综合征

Systemic Inflammatory Response Syndrome (SIRS)

ICD: R65.1

肿瘤坏死因子相关系统性红斑狼疮

Systemic Lupus Erythematosus

ICD: M32

慢性髓性白血病

Chronic Myeloid Leukemia

ICD: C92.1

炎症

Inflammation

ICD: R65.9

子宫内膜炎症

Endometritis

ICD: N71.9

γ-疱疹病毒感染

Gammaherpesviral Infection

ICD: B27.0

神经炎症相关认知障碍

Neuroinflammation-related Cognitive Impairment

ICD: F06.7

病毒性感染（疱疹病毒）

Viral Infection (Herpesviruses)

ICD: B00.9

病毒感染（肠道病毒71型感染）

Enterovirus 71 Infection

ICD: B97.1

Statistics

Related Compounds214

Related Diseases67

Metadata

Created At2/2/2026

Updated At2/15/2026